Methyl 3-(chloromethyl)-5-nitrobenzoate

• IUPAC Name: methyl 3-(chloromethyl)-5-nitrobenzoate
• InChI: InChI=1S/C9H8ClNO4/c1-15-9(12)7-2-6(5-10)3-8(4-7)11(13)14/h2-4H,5H2,1H3
• InChI Key: SOYXACQYGFPAPD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC(=C1)CCl)[N+](=O)[O-]
• Molecular Formula: C9H8ClNO4
• Molecular Weight: 229.62 g/mol

Description

Molecular Structure Analysis

The molecular structure of “Methyl 3-(chloromethyl)-5-nitrobenzoate” can be inferred from its name. It likely contains a benzene ring (from the “benzoate” part), attached to a carboxylate group that is esterified with a methyl group. The benzene ring is substituted at the 3-position with a chloromethyl group and at the 5-position with a nitro group.

Scientific Research Applications

Medicinal Chemistry and Drug Development

Methyl 3-(chloromethyl)-5-nitrobenzoate serves as a valuable intermediate in the synthesis of various bioactive compounds. . Its chloromethyl group allows for further functionalization, making it a versatile building block.

Anticancer Agents

In the pursuit of effective cancer treatments, scientists have explored derivatives of 3-(chloromethyl)-5-nitrobenzoate. These derivatives exhibit promising anticancer activity in vitro. .

Organic Synthesis and Functionalization

The compound’s chloromethyl functionality enables diverse transformations. It can be converted into 2-hydroxymethyl-4(3H)-quinazolinones, which serve as intermediates in various synthetic pathways. .

Heterocyclic Chemistry

Methyl 3-(chloromethyl)-5-nitrobenzoate belongs to the quinazolinone family, a class of heterocyclic compounds. .

Materials Science

Researchers explore the use of this compound in designing functional materials. Its chloromethyl group can participate in polymerization reactions, leading to polymers with tailored properties. .

Education and Pedagogy

Methyl 3-(chloromethyl)-5-nitrobenzoate serves as an illustrative example in organic chemistry courses. Students learn about electrophilic aromatic substitution, functional group transformations, and the significance of chloromethyl moieties.

Mechanism of Action

The mechanism of action would depend on the specific context in which “Methyl 3-(chloromethyl)-5-nitrobenzoate” is used. For instance, in a synthetic chemistry context, the chloromethyl group could act as an alkylating agent.

Safety and Hazards

Chloromethyl ethers are known to be hazardous. They are flammable, and their vapors can cause severe irritation of the skin, eyes, and respiratory tract. They are also very toxic by inhalation and may be toxic by ingestion or skin absorption.

Future Directions

The future directions for “Methyl 3-(chloromethyl)-5-nitrobenzoate” would depend on its specific applications. For instance, if it’s used as an intermediate in organic synthesis, future research might focus on developing safer, more efficient synthesis methods or exploring new reactions.